Cas no 1795421-85-0 (2-(4-Chlorophenoxy)-2-methyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]propanamide)

• Product Name: 2-(4-Chlorophenoxy)-2-methyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]propanamide
• CAS No: 1795421-85-0
• MF: C₂₀H₁₉ClN₂O₂S
• MW: 386.895062685013
• CID: 5368948
• Update Time: 2025-05-19

2-(4-Chlorophenoxy)-2-methyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenoxy)-2-methyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]propanamide

• Inchi： 1S/C20H19ClN2O2S/c1-20(2,25-18-5-3-17(21)4-6-18)19(24)23-11-14-9-16(12-22-10-14)15-7-8-26-13-15/h3-10,12-13H,11H2,1-2H3,(H,23,24)
• InChI Key： RQLUWZZXENAGSR-UHFFFAOYSA-N
• SMILES： C(NCC1=CC(C2C=CSC=2)=CN=C1)(=O)C(OC1=CC=C(Cl)C=C1)(C)C

Experimental Properties

• Density: 1.264±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 588.0±50.0 °C(Predicted)
• pka: 14.47±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-Chlorophenoxy)-2-methyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]propanamide

Comprehensive Overview of 2-(4-Chlorophenoxy)-2-methyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]propanamide (CAS No. 1795421-85-0)

The compound 2-(4-Chlorophenoxy)-2-methyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]propanamide (CAS No. 1795421-85-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a chlorophenoxy group and a thienyl-pyridine moiety, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its bioactive properties, which may contribute to novel therapeutic agents or functional materials.

In recent years, the demand for heterocyclic compounds like 2-(4-Chlorophenoxy)-2-methyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]propanamide has surged due to their versatility in medicinal chemistry. The integration of a thiophene ring and a pyridine backbone enhances its electronic properties, making it a candidate for small-molecule inhibitors or ligands in catalysis. This aligns with current trends in precision medicine and green chemistry, where efficient synthesis and minimal environmental impact are prioritized.

The CAS No. 1795421-85-0 is frequently searched in academic databases and patent filings, reflecting its relevance in structure-activity relationship (SAR) studies. Its propanamide core is a common pharmacophore, often associated with enzyme modulation and receptor binding. Users exploring this compound often inquire about its solubility, stability, and synthetic routes, which are critical for industrial scalability.

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In summary, 2-(4-Chlorophenoxy)-2-methyl-N-[[5-(3-thienyl)-3-pyridinyl]methyl]propanamide represents a multifaceted compound with broad scientific appeal. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in fields emphasizing molecular design and biocompatibility. As innovation accelerates, this compound may emerge as a cornerstone in next-generation therapeutic development and material engineering.